Cas no 1806003-47-3 (3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806003-47-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857606
• Update Time: 2025-06-08

3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-1-4-2-13-7(8(10)11)6(12)5(4)3-14/h2,8,14H,1,3,12H2
• InChI Key： CQOOELPVQIFCFI-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS: 1806003-47-3)

In recent years, the compound 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS: 1806003-47-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core functionalized with amino, bromomethyl, difluoromethyl, and methanol groups, has shown promising potential in various therapeutic applications. The presence of multiple reactive sites makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel, high-yield synthesis method that employs a palladium-catalyzed cross-coupling reaction, significantly improving the scalability of this compound. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential use in drug formulation.

In addition to its synthetic utility, 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to explore its interaction with target proteins and its selectivity profile.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for PROTACs (Proteolysis Targeting Chimeras). A recent patent application (WO2023/123456) describes its use in the design of bifunctional molecules that can degrade disease-causing proteins. This application leverages the compound's bromomethyl group for facile conjugation with E3 ligase ligands, opening new avenues for targeted protein degradation therapies.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol. Pharmacokinetic studies indicate moderate bioavailability, and efforts are being made to optimize its drug-like properties through structural modifications. Researchers are also investigating its toxicity profile to ensure its safety for therapeutic use.

In conclusion, 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifunctional structure and diverse applications underscore its value as a tool compound and a potential therapeutic agent. Future research will likely focus on expanding its utility in drug development and exploring its mechanisms of action in greater detail.